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Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to the preparation and

functionalization of liposomes incorporating 1,2-distearoyl-sn-glycero-3-phosphoethanolamine-

N-[azido(polyethylene glycol)] (DSPE-PEG-azide). The inclusion of DSPE-PEG-azide allows

for the covalent attachment of various molecules to the liposome surface via "click chemistry,"

enabling the development of targeted drug delivery systems and other advanced

nanomedicines.

Overview of DSPE-PEG-Azide in Liposome
Formulation
DSPE-PEG-azide is a phospholipid-polymer conjugate that readily integrates into the lipid

bilayer of liposomes.[1] The DSPE (1,2-distearoyl-sn-glycero-3-phosphoethanolamine) anchor

provides stability within the liposome membrane, while the polyethylene glycol (PEG) spacer

creates a hydrophilic shield, prolonging circulation time in vivo by reducing opsonization and

clearance by the reticuloendothelial system.[2] The terminal azide (N₃) group serves as a

chemical handle for post-insertion modification of the liposome surface through highly efficient

and specific click chemistry reactions.[3][4] This allows for the attachment of targeting ligands,
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imaging agents, or other functional molecules without compromising the integrity of the

liposome structure.[5]

Experimental Protocols
Preparation of Azide-Functionalized Liposomes
This protocol details the preparation of unilamellar liposomes containing DSPE-PEG-azide
using the thin-film hydration and extrusion method.[6][7][8]

Materials:

1,2-dipalmitoyl-sn-glycero-3-phosphocholine (DPPC)

Cholesterol

DSPE-PEG(2000)-Azide

Chloroform

Methanol

Hydration Buffer (e.g., Phosphate-Buffered Saline, pH 7.4)

Mini-Extruder

Polycarbonate membranes (100 nm pore size)

Rotary evaporator

Water bath

Probe sonicator (optional)

Procedure:

Lipid Film Formation:

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.researchgate.net/publication/41014160_Conjugation_of_Ligands_to_the_Surface_of_Preformed_Liposomes_by_Click_Chemistry
https://www.benchchem.com/product/b15797922/docs?utm_src=pdf-body#application-notes-and-protocols-for-dspe-peg-azide-liposome-preparation
https://hkpr.hkbu.edu.hk/images/20130629/13724927885156.pdf
https://experiments.springernature.com/articles/10.1007/978-1-0716-2954-3_4
https://pubmed.ncbi.nlm.nih.gov/27837527/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15797922?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


In a round-bottom flask, dissolve DPPC, cholesterol, and DSPE-PEG(2000)-Azide in a

chloroform:methanol (2:1 v/v) solvent mixture. A typical molar ratio is 55:40:5

(DPPC:Cholesterol:DSPE-PEG-Azide).

Attach the flask to a rotary evaporator.

Immerse the flask in a water bath set to a temperature above the phase transition

temperature of the lipids (e.g., 65°C for DPPC).[9]

Rotate the flask and gradually reduce the pressure to evaporate the organic solvent,

resulting in a thin, uniform lipid film on the inner surface of the flask.

Continue to dry the film under high vacuum for at least 2 hours (or overnight) to remove

any residual solvent.[6]

Hydration:

Hydrate the lipid film by adding the aqueous hydration buffer (e.g., PBS, pH 7.4) pre-

heated to the same temperature as the water bath. The volume of the buffer will determine

the final lipid concentration.

Agitate the flask gently by hand or using the rotary evaporator (with the vacuum off) for 30-

60 minutes to disperse the lipid film, forming multilamellar vesicles (MLVs). The solution

should appear milky.

Size Reduction by Extrusion:

Assemble the mini-extruder with two stacked 100 nm polycarbonate membranes

according to the manufacturer's instructions.

Equilibrate the extruder to the same temperature as the hydration step.

Load the MLV suspension into one of the syringes of the extruder.

Pass the liposome suspension through the membranes a minimum of 11 times to ensure a

uniform size distribution.[10] This process will form small unilamellar vesicles (SUVs).

Characterization and Storage:
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Characterize the resulting liposomes for size, polydispersity index (PDI), and zeta potential

using Dynamic Light Scattering (DLS).

Store the azide-functionalized liposomes at 4°C for short-term use. For long-term storage,

the stability should be evaluated.

Surface Functionalization via Copper-Free Click
Chemistry (SPAAC)
This protocol describes the conjugation of a dibenzocyclooctyne (DBCO)-functionalized

molecule to the azide-presenting liposomes via Strain-Promoted Alkyne-Azide Cycloaddition

(SPAAC).[10]

Materials:

Azide-functionalized liposomes (prepared as in 2.1)

DBCO-functionalized molecule of interest (e.g., peptide, fluorescent dye)

Phosphate-Buffered Saline (PBS), pH 7.4

Purification column (e.g., size exclusion chromatography, dialysis cassette)

Procedure:

Reaction Setup:

To the azide-functionalized liposome suspension, add the DBCO-functionalized molecule.

The molar ratio of DSPE-PEG-azide to the DBCO-molecule should be optimized but a

starting point of 1:2 to 1:5 is recommended.

Gently mix the reaction and incubate at room temperature for 2-24 hours. The reaction

progress can be monitored by a suitable analytical technique (e.g., fluorescence if using a

fluorescently-labeled DBCO molecule).

Purification:

Remove the unreacted DBCO-molecule from the functionalized liposomes.
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For larger molecules, dialysis against PBS can be effective.

For smaller molecules, size exclusion chromatography (e.g., using a Sephadex G-50

column) is a suitable method.

Characterization:

Characterize the purified, functionalized liposomes by DLS to confirm that the size and

PDI have not significantly changed.

Confirm successful conjugation using a method appropriate for the attached molecule

(e.g., fluorescence spectroscopy, gel electrophoresis, or HPLC).

Quantitative Data Summary
The following tables summarize typical quantitative data obtained during the preparation and

characterization of DSPE-PEG-azide functionalized liposomes.

Liposome

Formulation

Lipid

Composition

(molar ratio)

Mean Diameter

(nm)

Polydispersity

Index (PDI)

Zeta Potential

(mV)

Azide-Liposomes

DPPC:Chol:DSP

E-PEG-Azide

(55:40:5)

110 ± 5 < 0.15 -5 to -15

Functionalized

Liposomes
Post-conjugation 115 ± 7 < 0.18 -7 to -18

Note: The exact values can vary depending on the specific lipids, preparation parameters, and

the nature of the conjugated molecule.
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Parameter Method Typical Value

Encapsulation Efficiency (for a

hydrophilic drug)

Spectrophotometry /

Fluorimetry
> 90% (with remote loading)

Conjugation Efficiency

(SPAAC)
HPLC / Fluorimetry > 80%

Visualizations
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Caption: Workflow for the preparation and functionalization of DSPE-PEG-azide liposomes.

Click Chemistry Conjugation
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Caption: Schematic of Strain-Promoted Alkyne-Azide Cycloaddition (SPAAC) on a liposome

surface.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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